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Compound of Interest

Compound Name: Tris(hydroxymethyl)phosphine

Cat. No.: B1196123

An In-depth Technical Guide to the Safe Handling of Tris(hydroxymethyl)phosphine

Introduction

Tris(hydroxymethyl)phosphine, with the chemical formula P(CH20H)3, is a multifunctional
organophosphorus compound characterized by three hydroxymethyl groups and a tertiary
phosphine.[1] It presents as a white solid and is utilized in various chemical syntheses.[1]
Given its hazardous properties, a thorough understanding of its safety and handling
precautions is imperative for researchers, scientists, and drug development professionals. This
guide provides comprehensive information on the safe handling, storage, and emergency
procedures for Tris(hydroxymethyl)phosphine.

Hazard Identification

Tris(hydroxymethyl)phosphine is classified as a hazardous chemical. It is toxic if swallowed,
causes skin irritation, and can result in serious eye damage.[2] It may also cause respiratory
irritation.[2]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information.
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Hazard Class Category Signal Word Hazard Statement
o H301: Toxic if
Acute toxicity, oral 3 Danger
swallowed[1][2][3]
Skin ) H315: Causes skin
o 2 Warning o

corrosion/irritation irritation[1][2][3]
Serious eye H318: Causes serious

o 1 Danger
damage/eye irritation eye damage[1][2][3]
Specific target organ H335: May cause
toxicity — single 3 Warning respiratory irritation[1]

exposure

[2](3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Tris(hydroxymethyl)phosphine is

provided below.

Property

Value

Molecular Formula

C3H903P[1][4][5]

Molar Mass 124.08 g/mol [1][4]

Appearance White solid[1][6]

Melting Point 48-56 °C[5]

Boiling Point 111-113 °C at 2.5 mmHg[5]

Solubility Soluble in water, alcohols, and DMF[1][2]

Handling and Storage
Handling

e Avoid contact with skin and eyes.[4][6]

e Do not breathe dust, vapor, mist, or gas.[2][6]
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Use only under a chemical fume hood.[2]

Wash hands and any exposed skin thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[2]

Handle and store under an inert gas as the compound is air and moisture sensitive.[4]
Storage

e Store in a cool, dry, and well-ventilated place.[2][4][6]

o Keep the container tightly closed.[2][4][6]

¢ Incompatible materials include halogens, oxygen, and strong oxidizing agents.[2][6]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling
Tris(hydroxymethyl)phosphine.

o Eye/Face Protection: Wear safety glasses with side-shields or a face shield. Use equipment
for eye protection tested and approved under appropriate government standards such as
NIOSH (US) or EN 166 (EU).[2][4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]
[6] Gloves must be inspected prior to use.[4]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

First Aid Measures
Immediate medical attention is required in case of exposure.

o If Swallowed: Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor/physician.[2][4] Rinse mouth with water.[4][6]
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« If on Skin: Immediately wash with plenty of soap and water.[2] Remove contaminated
clothing and shoes.[6] Get medical aid.[6]

 If in Eyes: Rinse cautiously with water for at least 15 minutes.[4][6] Remove contact lenses, if
present and easy to do.[4] Continue rinsing and seek immediate medical advice.[4][6]

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[2] If not breathing, give artificial respiration.[6] If breathing is difficult, give oxygen.
[6] Call a POISON CENTER or doctor/physician if you feel unwell.[2]

Fire and Explosion Hazards

» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[4][6]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products can include carbon monoxide, carbon dioxide, and oxides of phosphorus.[2][6]

» Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus in
pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][6]

Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 5.0.
[6] Evacuate personnel to safe areas.[2] Avoid dust formation.[2][4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[4]

o Methods for Cleaning Up: Sweep up and shovel the material into suitable containers for
disposal.[2][4]

Toxicology

The toxicological properties of Tris(hydroxymethyl)phosphine have not been fully
investigated.[2] However, available data indicates its potential for significant health effects.
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Test Species Route Value Classification
Toxic if
LD50 Rat Oral 178 mg/kg
swallowed[4][6]
Draize test Rabbit Eye 100 uL/24H Severe[6]
Draize test Rabbit Skin 500 uL/24H Severe[6]

No data is available regarding carcinogenicity, mutagenicity, or reproductive effects.[6]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[2][6] It is recommended to offer surplus and non-recyclable solutions to a
licensed disposal company.[4] Dispose of the container and unused contents in accordance
with federal, state, and local requirements.

Reactivity

o Chemical Stability: Stable under recommended storage conditions.[4]

» Conditions to Avoid: Exposure to air and moisture may affect product quality.[4] Incompatible
materials.[6]

e Incompatible Materials: Strong oxidizing agents, halogens, and oxygen.[2][6]

o Hazardous Decomposition Products: Carbon monoxide, oxides of phosphorus, carbon
dioxide, and formaldehyde.[6]

o Hazardous Polymerization: Will not occur.[2][6]

Visual Guides
Safe Handling Workflow
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Caption: Safe handling workflow for Tris(hydroxymethyl)phosphine.

First Aid Response
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Caption: First aid response for Tris(hydroxymethyl)phosphine exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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